Cas no 1261916-44-2 (3-[3-(N-Ethylaminocarbonyl)phenyl]phenol)

• Product Name: 3-[3-(N-Ethylaminocarbonyl)phenyl]phenol
• CAS No: 1261916-44-2
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• MDL: MFCD18312960
• CID: 2763262
• PubChem ID: 53218658
• Update Time: 2025-07-23

3-[3-(N-Ethylaminocarbonyl)phenyl]phenol Chemical and Physical Properties

Names and Identifiers

• 1261916-44-2
• N-Ethyl-3'-hydroxy[1,1'-biphenyl]-3-carboxamide
• 3-[3-(N-ETHYLAMINOCARBONYL)PHENYL]PHENOL
• SCHEMBL13702348
• 3-[3-(N-Ethylaminocarbonyl)phenyl]phenol, 95%
• MFCD18312960
• DTXSID60683575
• 3-[3-(N-Ethylaminocarbonyl)phenyl]phenol

• MDL： MFCD18312960
• Inchi： 1S/C15H15NO2/c1-2-16-15(18)13-7-3-5-11(9-13)12-6-4-8-14(17)10-12/h3-10,17H,2H2,1H3,(H,16,18)
• InChI Key： AEFWUHLPUNXCOO-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)C1C=CC=C(C=1)O)NCC

Computed Properties

• Exact Mass: 241.110278721Da
• Monoisotopic Mass: 241.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-[3-(N-Ethylaminocarbonyl)phenyl]phenol

Recent Advances in the Study of 3-[3-(N-Ethylaminocarbonyl)phenyl]phenol (CAS: 1261916-44-2) in Chemical and Biomedical Research

3-[3-(N-Ethylaminocarbonyl)phenyl]phenol (CAS: 1261916-44-2) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

One of the most notable aspects of 3-[3-(N-Ethylaminocarbonyl)phenyl]phenol is its role as a building block in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which are crucial for targeting cancer-related signaling pathways. The compound's unique structural features, including the phenol and ethylaminocarbonyl moieties, contribute to its ability to interact with specific protein targets, enhancing both binding affinity and selectivity.

In addition to its applications in oncology, recent research has explored the compound's potential in neurodegenerative diseases. A preclinical study conducted by a team at Harvard Medical School revealed that derivatives of 3-[3-(N-Ethylaminocarbonyl)phenyl]phenol exhibit neuroprotective effects in models of Alzheimer's disease. The study suggested that these effects are mediated through the modulation of amyloid-beta aggregation and tau protein phosphorylation, two key pathological hallmarks of the disease.

From a chemical synthesis perspective, advancements in the scalable production of 3-[3-(N-Ethylaminocarbonyl)phenyl]phenol have been reported. A 2022 patent application by a leading pharmaceutical company outlined an optimized synthetic route that improves yield and reduces byproduct formation. This development is particularly significant for industrial-scale production, as it addresses previous challenges related to cost and efficiency.

Despite these promising findings, challenges remain in the clinical translation of compounds derived from 3-[3-(N-Ethylaminocarbonyl)phenyl]phenol. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects need to be thoroughly investigated in future studies. However, the compound's versatility and demonstrated biological activities make it a valuable candidate for further research and development in the pharmaceutical industry.

In conclusion, 3-[3-(N-Ethylaminocarbonyl)phenyl]phenol (CAS: 1261916-44-2) represents a promising scaffold for drug discovery, with applications spanning oncology, neurodegenerative diseases, and beyond. Continued research into its derivatives and mechanisms of action will likely yield new therapeutic opportunities, reinforcing its importance in the field of chemical biology and medicinal chemistry.